molecular formula C34H67NO3 B8597586 Hexyldecyl myristoyl methylaminopropionate CAS No. 645337-39-9

Hexyldecyl myristoyl methylaminopropionate

Cat. No. B8597586
CAS RN: 645337-39-9
M. Wt: 537.9 g/mol
InChI Key: HZDXMOKVXIMEOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Hexyldecyl myristoyl methylaminopropionate is a useful research compound. Its molecular formula is C34H67NO3 and its molecular weight is 537.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality Hexyldecyl myristoyl methylaminopropionate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Hexyldecyl myristoyl methylaminopropionate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

645337-39-9

Molecular Formula

C34H67NO3

Molecular Weight

537.9 g/mol

IUPAC Name

2-hexyldecyl 3-[methyl(tetradecanoyl)amino]propanoate

InChI

InChI=1S/C34H67NO3/c1-5-8-11-14-16-17-18-19-20-22-25-28-33(36)35(4)30-29-34(37)38-31-32(26-23-13-10-7-3)27-24-21-15-12-9-6-2/h32H,5-31H2,1-4H3

InChI Key

HZDXMOKVXIMEOG-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCC(=O)N(C)CCC(=O)OCC(CCCCCC)CCCCCCCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-Myristoyl-N-methyl-β-alanine (55 g; manufactured by Kawaken Fine Chemicals Co., Ltd.) and 45 g of 2-hexyldecanol were charged in a 500-ml flask, and thereto was added 2 g of p-toluenesulfonic acid as the catalyst. The mixture was subjected to a reaction at 130° C. for 5 hours. After completion of the reaction, the reaction mixture was neutralized with 1.6 g of an aqueous solution (50%) of sodium hydroxide, the aqueous layer was removed therefrom, the residue was washed with 100 g of deionized water and dehydrated under the condition of 60 mmHg and 95-105° C., and the insoluble substances were filtered off with a filter paper to give 70 g of an oily product as the filtrate.
Quantity
55 g
Type
reactant
Reaction Step One
Quantity
45 g
Type
reactant
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
1.6 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
2 g
Type
catalyst
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.